Cas no 26469-34-1 (2-Butenedioic acid(2Z)-, butyl 2-hydroxyethyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, butyl 2-hydroxyethyl ester (9CI)
• CAS No: 26469-34-1
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 273147
• PubChem ID: 6432866
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, butyl 2-hydroxyethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, butyl 2-hydroxyethyl ester (9CI)
• 1-O-butyl 4-O-(2-hydroxyethyl) but-2-enedioate
• butyl 2-hydroxyethyl (2Z)-but-2-enedioate
• Butyl 2-hydroxyethyl maleate
• 26469-34-1
• DTXSID901217297
• EINECS 247-721-9
• NS00050919
• 2-Butenedioic acid (2Z)-, butyl 2-hydroxyethyl ester
• SCHEMBL3394224

• Inchi： 1S/C10H16O5/c1-2-3-7-14-9(12)4-5-10(13)15-8-6-11/h4-5,11H,2-3,6-8H2,1H3/b5-4-
• InChI Key： PUDIPIBJWKQFNR-PLNGDYQASA-N
• SMILES： O(C(/C=C\C(=O)OCCO)=O)CCCC

Computed Properties

• Exact Mass: 216.09978
• Monoisotopic Mass: 216.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.128
• Boiling Point: 327.9°Cat760mmHg
• Flash Point: 122.4°C
• Refractive Index: 1.47
• PSA: 72.83